Cas no 2228708-55-0 (5-(4-methyl-1H-imidazol-5-yl)-1,2-oxazole-3-carboxylic acid)

5-(4-Methyl-1H-imidazol-5-yl)-1,2-oxazole-3-carboxylic acid is a heterocyclic compound featuring a fused imidazole-oxazole core with a carboxylic acid functional group. This structure confers versatility in synthetic applications, particularly in medicinal chemistry, where it may serve as a key intermediate or pharmacophore. The presence of both nitrogen-containing heterocycles enhances its potential for hydrogen bonding and metal coordination, making it valuable in ligand design. The carboxylic acid moiety allows for further derivatization, enabling the synthesis of amides, esters, or other derivatives. Its well-defined molecular architecture supports precise structural modifications, making it useful in the development of biologically active compounds or functional materials.

5-(4-methyl-1H-imidazol-5-yl)-1,2-oxazole-3-carboxylic acid structure

2228708-55-0 structure

Product Name:5-(4-methyl-1H-imidazol-5-yl)-1,2-oxazole-3-carboxylic acid

CAS No:2228708-55-0

MF:C₈H₇N₃O₃

MW:193.159481287003

CID:6326993

PubChem ID:165881533

Update Time:2025-10-13

5-(4-methyl-1H-imidazol-5-yl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-(4-methyl-1H-imidazol-5-yl)-1,2-oxazole-3-carboxylic acid
- 2228708-55-0
- EN300-1808165
- Inchi： 1S/C8H7N3O3/c1-4-7(10-3-9-4)6-2-5(8(12)13)11-14-6/h2-3H,1H3,(H,9,10)(H,12,13)
- InChI Key： QFJUTWSVEODNQP-UHFFFAOYSA-N
- SMILES： O1C(=CC(C(=O)O)=N1)C1=C(C)NC=N1

Computed Properties

Exact Mass: 193.04874109g/mol
Monoisotopic Mass: 193.04874109g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 236
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 92Å²

5-(4-methyl-1H-imidazol-5-yl)-1,2-oxazole-3-carboxylic acid Pricemore >>

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Enamine	EN300-1808165-0.05g	5-(4-methyl-1H-imidazol-5-yl)-1,2-oxazole-3-carboxylic acid	2228708-55-0	0.05g	$1140.0	2023-09-19
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Enamine	EN300-1808165-1.0g	5-(4-methyl-1H-imidazol-5-yl)-1,2-oxazole-3-carboxylic acid	2228708-55-0	1g	$1357.0	2023-05-26
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